Cas no 66684-58-0 (3,4,5-Trifluoronitrobenzene)

3,4,5-Trifluoronitrobenzene Properties

Names and Identifiers

• 1,2,3-Trifluoro-5-nitrobenzene
• 3,4,5-Trifluoronitrobenzene
• 1-Nitro-3,4,5-trifluorobenzene
• NS00053603
• DTXSID40985261
• PTTUMBGORBMNBN-UHFFFAOYSA-N
• SY005361
• 3,4,5-trifluronitrobenzene
• Benzene, 1,2,3-trifluoro-5-nitro-
• EN300-45047
• 3,4,5-trifluoro-nitrobenzene
• 3,4,5-trifluoronitro benzene
• AKOS009158967
• FT-0641089
• T2357
• Z452557398
• 1,2,3-trifluoro-5-nitro-benzene
• AM20050548
• 66684-58-0
• EINECS 266-447-0
• CX1181
• 3,4,5-Trifluoronitrobenzene, 97%
• A1766
• MFCD00456803
• SCHEMBL239666
• AS-12424
• AC-7250
• CS-D1418
• DB-006270
• 1-Nitro-3,4,5-trifluorobenzene;1,2,3-Trifluoro-5-nitrobenzene
• +Expand

• MDL： MFCD00456803
• InChIKey： PTTUMBGORBMNBN-UHFFFAOYSA-N
• Inchi： 1S/C6H2F3NO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
• SMILES： C1=C(C=C(C(=C1F)F)F)[N+](=O)[O-]
• BRN： 2455018

Computed Properties

• Exact Mass: 177.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.004
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• LogP: 2.53530
• PSA: 45.82000
• Refractive Index: n20/D 1.486(lit.)
• Boiling Point: 208.6℃ at 760 mmHg
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Color/Form: Liquid
• Solubility: Insoluble in water.
• Density: 1.517 g/mL at 25 °C(lit.)

3,4,5-Trifluoronitrobenzene Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H300
• Warning Statement： P264,P301+P310
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 25
• Signal Word：Danger
• HazardClass：6.1

3,4,5-Trifluoronitrobenzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%